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Deoxyribo- and ribonucleoside phosphonates
Deoxyribonucleoside and ribonucleoside phosphonates are a class of nucleic acid analogs that feature phosphonic acid moieties replacing the conventional phosphate group in natural nucleotides. These molecules exhibit unique characteristics due to their distinct chemical structures, making them valuable tools for various applications in biochemistry and pharmaceutical research.
Deoxyribonucleoside phosphonates (dNMP) are structural analogs of deoxyribonucleoside triphosphates (dNTPs), whereas ribonucleoside phosphonates (rNMP) mimic the structure of ribonucleoside triphosphates (rNTPs). The presence of a phosphonic acid group confers these compounds with enhanced resistance to nucleases, which can be particularly useful in gene delivery systems and drug design. Their ability to form covalent bonds with DNA or RNA makes them promising candidates for targeted gene modification and therapeutic applications.
These phosphonates also possess excellent solubility properties and can be readily incorporated into synthetic sequences, facilitating their use in the construction of antisense oligonucleotides and peptide nucleic acids (PNAs). Their unique chemical properties make deoxyribonucleoside and ribonucleoside phosphonates indispensable tools for researchers exploring the structure-function relationships of nucleic acids.

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Synthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical ApplicationsSynthesis and Biological Evaluation of 5-Nitrovanillin in Pharmaceutical Applications Introduction to 5-Nitrovanillin 5-Nitrovanillin is a derivative of vanillin, a well-known aromatic compound obtained from the seeds of the vanilla plant. It has gained significant attention in recent years due to its potential applications in pharmaceuticals and biomedicine. The addition of a nitro group at the...
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Ticagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current ResearchTicagrelor's Mechanistic Insights in Cardiovascular Disease Therapy: A Review of Current Research Introduction: Ticagrelor, a potent oral antiplatelet agent, has revolutionized the treatment of cardiovascular diseases by inhibiting platelet activation and aggregation. Its unique mechanism of action makes it a cornerstone in the management of acute coronary syndromes (ACS) and percutaneous coronary...
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Camptothecin: A Promising Lead Compound in Chemical BiopharmaceuticalsCamptothecin: A Promising Lead Compound in Chemical Biopharmaceuticals Introduction to Camptothecin Camptothecin is a natural alkaloid isolated from the bark of the Chinese tree Camptotheca acuminata. It has garnered significant attention in the field of medicinal chemistry due to its potent biological activities, particularly as an anti-tumor agent. Discovered over three decades ago, camptothecin...
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(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals(S)-2-Aminobutyramide Hydrochloride: A Chiral Amine with Therapeutic Potential in Chemical Biopharmaceuticals Introduction to (S)-2-Aminobutyramide Hydrochloride (S)-2-Aminobutyramide Hydrochloride is a chiral compound that has garnered significant attention in the fields of chemistry and biomedicine. As a chiral amine, it exhibits unique properties that make it a promising candidate for various...
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Sodium Molybdate: A Promising Compound in Chemical BiopharmaceuticalsSodium Molybdate: A Promising Compound in Chemical Biopharmaceuticals Sodium molybdate, a sodium salt of molybdenum acid, has garnered significant attention in the fields of chemistry and biomedicine due to its versatile properties and potential applications. This compound, with the chemical formula Na2MoO4·2H2O, is not only a valuable reagent in analytical chemistry but also exhibits promising...